Cas no 1082435-17-3 (O-1-(4-methoxy-3-methylphenyl)ethylhydroxylamine)

• Product Name: O-1-(4-methoxy-3-methylphenyl)ethylhydroxylamine
• CAS No: 1082435-17-3
• MDL: MFCD31729444
• CID: 4679387
• PubChem ID: 55269200
• Update Time: 2025-10-21

O-1-(4-methoxy-3-methylphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(4-methoxy-3-methylphenyl)ethylhydroxylamine

• MDL： MFCD31729444

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on O-1-(4-methoxy-3-methylphenyl)ethylhydroxylamine

Comprehensive Overview of O-1-(4-methoxy-3-methylphenyl)ethylhydroxylamine (CAS No. 1082435-17-3)

O-1-(4-methoxy-3-methylphenyl)ethylhydroxylamine (CAS No. 1082435-17-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique hydroxylamine functional group and methoxy-methylphenyl backbone, plays a pivotal role in the synthesis of advanced intermediates for drug development. Researchers and industry professionals frequently search for its synthetic applications, physicochemical properties, and safety profiles, making it a subject of growing interest in modern chemistry.

The molecular structure of O-1-(4-methoxy-3-methylphenyl)ethylhydroxylamine features a methoxy group at the para position and a methyl substituent at the meta position of the phenyl ring, which enhances its reactivity and solubility in organic solvents. These attributes make it a valuable building block for constructing complex molecules, particularly in the development of targeted therapies and enzyme inhibitors. Recent studies highlight its potential in addressing oxidative stress-related diseases, a hot topic in biomedical research, due to its ability to modulate reactive oxygen species (ROS) pathways.

In the context of green chemistry and sustainable synthesis, O-1-(4-methoxy-3-methylphenyl)ethylhydroxylamine has been explored as a reagent for eco-friendly catalytic processes. Its compatibility with biodegradable solvents and low toxicity aligns with the global push toward environmentally responsible practices. This aspect resonates with current trends, as evidenced by the rising search queries for sustainable chemical alternatives and green synthesis methodologies.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize CAS No. 1082435-17-3, ensuring high purity and consistency for research applications. The compound’s stability under controlled conditions and its compatibility with high-throughput screening platforms further elevate its utility in drug discovery pipelines. These features address frequently asked questions about quality control and scalability in pharmaceutical manufacturing.

Beyond its synthetic applications, O-1-(4-methoxy-3-methylphenyl)ethylhydroxylamine is also investigated for its role in material science, particularly in the design of functional polymers and nanomaterials. Its ability to act as a crosslinking agent or a modifier for surface properties has opened new avenues in smart material development. This interdisciplinary relevance caters to the increasing demand for multifunctional compounds in both academia and industry.

In summary, O-1-(4-methoxy-3-methylphenyl)ethylhydroxylamine (CAS No. 1082435-17-3) stands out as a versatile and scientifically significant compound. Its applications span pharmaceuticals, green chemistry, and advanced materials, addressing contemporary challenges and aligning with trending research priorities. As interest in precision medicine and sustainable technologies grows, this compound is poised to remain a focal point in innovative scientific endeavors.